1-Bromo-4,6,6-trichloro-3,3-dimethylhex-5-en-2-one

• CAS No.: 89084-57-1
• Molecular Formula: C8H10BrCl3O
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 1-bromo-4,6,6-trichloro-3,3-dimethylhex-5-en-2-one
• InChI: InChI=1S/C8H10BrCl3O/c1-8(2,6(13)4-9)5(10)3-7(11)12/h3,5H,4H2,1-2H3
• InChI Key: RHFPCNRLTFKCJH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(C=C(Cl)Cl)Cl)C(=O)CBr

Description

1-Bromo-4,6,6-trichloro-3,3-dimethylhex-5-en-2-one is a useful research compound. Its molecular formula is C8H10BrCl3O and its molecular weight is 308.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

11.475 g (0.05 mol) of 1,1,3-trichloro-4,4-dimethyl-1-hexen-5-one are dissolved in 150 ml of chloroform, and 8 g (0.05 mol) of bromine are added without cooling. The mixture is stirred for 3 hours at room temperature, and hydrogen bromide and solvent are distilled off in vacuo; the final residues are removed in a high vacuum. 15.5 g are obtained of crude 1,1,3-trichloro-6-bromo-4,4-dimethyl-1-hexen-5-one, the structure of which is confirmed by the 1H-NMR spectrum. It is used directly in the next stage: